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Compound of Interest

Compound Name: Calcein

Cat. No.: B1668213

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Calcein AM and its interaction with
intracellular esterases. It delves into the core mechanisms, quantitative analysis, and
experimental considerations for utilizing Calcein AM to probe cellular esterase activity, a key
indicator of cell health and viability.

The Core Principle: From Non-Fluorescence to
Bright Green Light

Calcein AM (Calcein Acetoxymethyl Ester) is a non-fluorescent, cell-permeant dye that serves
as an excellent substrate for intracellular esterases. Its lipophilic nature allows it to passively
cross the intact plasma membrane of living cells. Once inside the cell, ubiquitous intracellular
esterases, primarily carboxylesterases, hydrolyze the acetoxymethyl (AM) ester groups. This
enzymatic cleavage converts the non-fluorescent Calcein AM into the highly fluorescent,
hydrophilic molecule calcein. The negatively charged calcein is retained within the cytoplasm
of cells with intact membranes, emitting a strong green fluorescence upon excitation with blue
light. Dead or dying cells with compromised membranes and diminished esterase activity are
unable to convert Calcein AM to calcein and retain it, thus they do not fluoresce brightly.[1][2]

[3]

The intensity of the green fluorescence is directly proportional to the activity of the intracellular
esterases and the number of viable cells, making Calcein AM a robust tool for assessing cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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